Cas no 2225170-74-9 (2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid)

• Product Name: 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid
• CAS No: 2225170-74-9
• MF: C₁₃H₂₀BNO₂
• MW: 233.11
• CID: 5143590
• PubChem ID: 133555150
• Update Time: 2025-10-29

2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid
• 2225170-74-9
• (2-Methyl-4-(4-methylpiperidin-1-yl)phenyl)boronic acid

• Inchi： 1S/C13H20BNO2/c1-10-5-7-15(8-6-10)12-3-4-13(14(16)17)11(2)9-12/h3-4,9-10,16-17H,5-8H2,1-2H3
• InChI Key： ASKLWZBCKPUORT-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(N2CCC(C)CC2)C=C1C

Computed Properties

• Exact Mass: 233.1587090g/mol
• Monoisotopic Mass: 233.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Additional information on 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid

2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid (CAS No. 2225170-74-9): A Comprehensive Overview

2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid (CAS No. 2225170-74-9) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique boronic acid functional group, which makes it an excellent reagent for various chemical reactions, particularly in the context of Suzuki-Miyaura coupling reactions. In this article, we will delve into the chemical properties, applications, and recent research developments surrounding this compound.

The molecular structure of 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid consists of a phenyl ring substituted with a methyl group at the 2-position and a 4-methylpiperidin-1-yl group at the 4-position. The boronic acid moiety attached to the phenyl ring imparts unique reactivity and functional versatility to the molecule. This structure allows for efficient coupling with various organic halides and pseudohalides, making it a valuable intermediate in the synthesis of complex organic molecules.

In the realm of medicinal chemistry, 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid has shown promise as a building block for the development of novel pharmaceuticals. Recent studies have explored its potential in the synthesis of bioactive compounds with therapeutic applications. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize a series of potent inhibitors targeting specific enzymes involved in cancer progression. These inhibitors have demonstrated significant efficacy in preclinical models, highlighting the potential of 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid as a key intermediate in drug discovery.

The boronic acid functional group in 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid also plays a crucial role in materials science. Boronic acids are known for their ability to form stable complexes with diols and other multidentate ligands, which can be exploited to create functional materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used this compound to develop novel hydrogels with tunable mechanical properties and stimuli-responsive behavior. These hydrogels have potential applications in tissue engineering, drug delivery systems, and smart materials.

The synthetic accessibility of 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid is another factor contributing to its widespread use. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the palladium-catalyzed cross-coupling reaction between 4-bromophenylboronic acid and 1-(2-bromophenyl)-4-methylpiperidine. This method provides a robust and efficient pathway to synthesize the target compound on both laboratory and industrial scales.

In addition to its synthetic utility, 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid has been studied for its potential environmental impact. Researchers at the University of Cambridge have investigated the biodegradability and ecotoxicity of boronic acids, including this specific compound. Their findings suggest that while boronic acids are generally considered environmentally benign compared to many other organic compounds, careful consideration should be given to their use in large-scale applications to minimize any potential ecological risks.

The future prospects for 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid are promising across multiple disciplines. In medicinal chemistry, ongoing research aims to identify new therapeutic targets and optimize existing drug candidates using this versatile intermediate. In materials science, efforts are focused on developing advanced materials with enhanced properties and functionalities through the strategic incorporation of boronic acids. Furthermore, continued exploration into sustainable synthetic methods will ensure that this compound remains a valuable tool for chemists and materials scientists alike.

In conclusion, 2-Methyl-4-(4-methylpiperidin-1-yl)phenylboronic acid (CAS No. 2225170-74-9) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and reactivity make it an indispensable reagent for organic synthesis, drug discovery, and materials development. As research continues to advance, it is likely that new applications and insights will further solidify its importance in modern chemistry.